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Compound of Interest

Compound Name: Metolachlor-d6

Cat. No.: B587433

A Technical Guide to the Safe Handling of
Metolachlor-d6

For researchers, scientists, and drug development professionals, the proper handling of
deuterated compounds like Metolachlor-d6 is paramount for ensuring laboratory safety and
data integrity. Metolachlor-d6, a deuterated analog of the widely used herbicide Metolachlor, is
primarily utilized in research settings for applications such as mass spectrometry-based
analysis and metabolic studies.[1] This guide provides a comprehensive overview of the safety
data and handling precautions for Metolachlor-d6, compiled from various safety data sheets
(SDS).

Hazard Identification and Classification

Metolachlor-dé6 is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin contact.[2] It is crucial to understand its GHS classification to
handle it appropriately.

GHS Classification:
o Acute Toxicity, Oral (Category 4)[3]
» Acute Toxicity, Inhalation (Category 4)[3]

o Skin Sensitization (Category 1)[4]
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» Hazardous to the aquatic environment, acute and long-term (Category 1)

Signal Word: Warning

Hazard Statements:

e H302 + H332: Harmful if swallowed or if inhaled.

e H317: May cause an allergic skin reaction.

e H410: Very toxic to aquatic life with long-lasting effects.

The logical relationship of the relevant GHS pictograms is illustrated in the diagram below.
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Physical and Chemical Properties

Understanding the physical and chemical properties of Metolachlor-d6 is essential for its
proper storage and handling.
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Property Value
Molecular Formula C15H16D6CINO2
Molecular Weight 289.83 g/mol
CAS Number 1219803-97-0
White to off-white solid or tan to brown oily liquid
Appearance
(for non-deuterated)
- Slightly soluble in water. Soluble in most organic
Solubility
solvents.
Recommended at -20°C or room temperature.
Storage Temperature Keep containers tightly closed in a dry, cool, and

well-ventilated place.

Toxicological Data

The toxicological profile of Metolachlor is well-documented, and similar precautions should be
taken for its deuterated form.

Metric Value Species
LD50 (Oral) 1200 - 2780 mg/kg Rat
LD50 (Dermal) >2000 mg/kg Rat

Health Effects:

e Acute: Harmful if swallowed or inhaled. Exposure can lead to symptoms like abdominal
cramps, diarrhea, nausea, weakness, and dizziness. It may cause irritation to the skin, eyes,
and respiratory tract.

o Chronic: Repeated skin contact may cause skin sensitization and allergic reactions. It can
also cause damage to the liver.
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o Carcinogenicity: The International Agency for Research on Cancer (IARC) has not identified
Metolachlor or its components as a probable, possible, or confirmed human carcinogen at

levels greater than 0.1%.

Handling and Personal Protection

A systematic approach to handling Metolachlor-d6 in a laboratory setting is crucial to minimize
exposure risk. The following workflow outlines the key steps for safe handling from receipt to

disposal.
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Safe Handling Workflow for Metolachlor-d6
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Laboratory Handling Workflow
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Engineering Controls

o Work should be conducted in a well-ventilated area, preferably in a laboratory fume hood to
minimize inhalation exposure.

o Eyewash stations and emergency showers should be readily available in the work area.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Safety glasses with side-shields or goggles are mandatory.

» Skin Protection: Chemical-resistant gloves (e.g., PVC or rubber) and a lab coat or protective
overalls should be worn. Wash hands thoroughly with soap and water after handling and
before breaks.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a NIOSH-approved respirator with an organic vapor cartridge is recommended.

First Aid and Emergency Procedures

In case of exposure, immediate action is critical.
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water. If skin irritation or a rash occurs, get

medical advice.

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Call a poison control
center or doctor immediately for treatment

advice.

Accidental Release Measures

o Personal Precautions: Evacuate the area. Wear appropriate PPE, including respiratory

protection. Avoid breathing vapors, mist, or gas. Ensure adequate ventilation.

o Environmental Precautions: Prevent the substance from entering drains, sewers, or public

waters. Spills should be contained to prevent environmental contamination.

o Cleanup: Absorb the spill with an inert material such as sand, earth, or vermiculite. Collect

the material in a suitable, closed container for disposal as hazardous waste.

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide. Do not use a heavy water stream.

e Hazardous Combustion Products: Under fire conditions, hazardous decomposition products

may be formed, including carbon oxides, nitrogen oxides, and hydrogen chloride gas.
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» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective clothing.

Storage and Disposal

o Storage: Store in a cool, dry, and well-ventilated area in the original, tightly sealed container.
Keep away from food, feed, and incompatible materials such as strong acids and bases.
Protect from direct sunlight and sources of ignition.

» Disposal: Dispose of waste material and containers in accordance with local, state, and
federal regulations. This material and its container must be disposed of as hazardous waste.

By adhering to these safety protocols and handling precautions, researchers can mitigate the
risks associated with Metolachlor-d6 and ensure a safe laboratory environment. Always refer
to the specific Safety Data Sheet provided by the supplier for the most detailed and up-to-date
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]

e 2. EXTOXNET PIP - METOLACHLOR [extoxnet.orst.edu]
o 3. cdnisotopes.com [cdnisotopes.com]

e 4. genfarm.com.au [genfarm.com.au]

 To cite this document: BenchChem. [Metolachlor-d6 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b587433#metolachlor-d6-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b587433?utm_src=pdf-body
https://www.benchchem.com/product/b587433?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/metolachlor-d6.html
http://extoxnet.orst.edu/pips/metolach.htm
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5647_1.pdf
https://www.genfarm.com.au/sites/genfarm/files/2020-08/documents/SDS_GENFARM%20METOLACHLOR%20720%20EC%20HERBICIDE_2020-07-01.pdf
https://www.benchchem.com/product/b587433#metolachlor-d6-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b587433#metolachlor-d6-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b587433#metolachlor-d6-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/product/b587433#metolachlor-d6-safety-data-sheet-and-handling-precautions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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